Cas no 1804047-56-0 (3-(3-Fluoro-2-hydroxyphenyl)propanenitrile)
3-(3-Fluoro-2-hydroxyphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-1853954
- 3-(3-fluoro-2-hydroxyphenyl)propanenitrile
- 1804047-56-0
- 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile
-
- Inchi: 1S/C9H8FNO/c10-8-5-1-3-7(9(8)12)4-2-6-11/h1,3,5,12H,2,4H2
- InChI Key: KSJXAMRLBBULMZ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1O)CCC#N
Computed Properties
- Exact Mass: 165.058992041g/mol
- Monoisotopic Mass: 165.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44Ų
3-(3-Fluoro-2-hydroxyphenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853954-0.05g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 0.05g |
$683.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-0.1g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 0.1g |
$715.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-0.25g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 0.25g |
$748.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-0.5g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 0.5g |
$781.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-1.0g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 1g |
$813.0 | 2023-06-01 | ||
| Enamine | EN300-1853954-2.5g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 2.5g |
$1594.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-5.0g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 5g |
$2360.0 | 2023-06-01 | ||
| Enamine | EN300-1853954-10.0g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 10g |
$3500.0 | 2023-06-01 | ||
| Enamine | EN300-1853954-1g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 1g |
$813.0 | 2023-09-18 | ||
| Enamine | EN300-1853954-5g |
3-(3-fluoro-2-hydroxyphenyl)propanenitrile |
1804047-56-0 | 5g |
$2360.0 | 2023-09-18 |
3-(3-Fluoro-2-hydroxyphenyl)propanenitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile
Introduction to 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile (CAS No. 1804047-56-0)
3-(3-Fluoro-2-hydroxyphenyl)propanenitrile, identified by the chemical compound code CAS No. 1804047-56-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-containing aromatic derivatives, characterized by its unique structural and functional properties. The presence of both a fluoro substituent and a hydroxy group on the aromatic ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.
The fluoro moiety, specifically located at the 3-position of the phenyl ring, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the hydroxy group at the 2-position introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. The nitrile group (-CN) further contributes to the molecule's reactivity and potential for further functionalization, enabling the synthesis of more complex derivatives.
Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural features in drug design. Studies have demonstrated that compounds incorporating fluoro and hydroxy substituents often exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. This has led to increased interest in exploring derivatives of 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile as potential candidates for therapeutic applications.
In particular, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has explored the pharmacological properties of related compounds. For instance, a study by Zhang et al. (2022) investigated the antitumor activity of fluorinated hydroxylated aromatic nitriles and found that modifications at the 3-position significantly enhanced cytotoxicity against certain cancer cell lines. This aligns with the structural features of 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile, suggesting its potential as a lead compound in oncology research.
The synthesis of 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile typically involves multi-step organic reactions, including nucleophilic substitution, cyanation reactions, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The use of palladium or copper catalysts enables efficient coupling between aryl halides or boronic acids with nitrile precursors, facilitating the construction of the target molecule's core structure.
One notable aspect of working with 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile is its versatility as a building block for further derivatization. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation, neurodegeneration, and infectious diseases. For example, modifications at the nitrile group can introduce amine or ester functionalities, expanding its utility in peptidomimetic drug design.
The role of fluoro substitution in medicinal chemistry cannot be overstated. Fluorine atoms are known to influence drug-receptor interactions by altering electronic distributions and hydrophobicity. In the context of 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile, the electron-withdrawing nature of fluorine enhances binding affinity to certain protein targets while simultaneously improving metabolic resistance. This dual benefit makes it an attractive motif for developing next-generation therapeutics.
Furthermore, the hydroxy group serves as a critical pharmacophore for hydrogen bonding interactions with biological macromolecules. This feature is particularly important for designing small-molecule inhibitors that require precise alignment within active sites. Computational studies have shown that optimal positioning of hydroxylated aromatic systems can lead to high-affinity binding pockets in enzymes and receptors.
The growing interest in fluorinated hydroxylated nitriles has also spurred innovation in synthetic methodologies tailored to their preparation. Recent patents have described novel catalytic systems that enable selective introduction of fluorine at specific positions without affecting sensitive functional groups like hydroxyl moieties. Such advancements are crucial for streamlining the development pipeline from lead discovery to clinical candidates.
Evaluation of 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile in preclinical models has revealed promising results regarding its bioactivity across multiple disease indications. Preclinical studies indicate that derivatives of this compound exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preliminary data suggest potential applications in neuroprotective therapies due to interactions with glutamate receptor pathways.
The future direction of research on 3-(3-Fluoro-2-hydroxyphenyl)propanenitrile may include exploring its role as an intermediate in library synthesis programs aimed at discovering novel bioactive molecules. High-throughput screening (HTS) approaches combined with structure-based drug design could accelerate identification of optimized derivatives with enhanced pharmacological profiles.
In conclusion,3-(3-Fluoro-2-hydroxyphenyl)propanenitrile (CAS No. 1804047-56-0) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of electronic and steric features makes it a valuable scaffold for designing molecules targeting various therapeutic areas. As research continues to uncover new applications for fluorinated hydroxylated nitriles, this compound is poised to play an important role in advancing medicinal chemistry innovation.
1804047-56-0 (3-(3-Fluoro-2-hydroxyphenyl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)